Cas no 1337880-76-8 (3-Chloroisoquinoline-6-carbaldehyde)

3-Chloroisoquinoline-6-carbaldehyde is a versatile heterocyclic compound featuring a chlorinated isoquinoline core with an aldehyde functional group at the 6-position. This structure makes it a valuable intermediate in organic synthesis, particularly for the preparation of pharmaceuticals, agrochemicals, and functional materials. The aldehyde group offers reactivity for further derivatization, enabling the formation of imines, oximes, or other carbonyl-based transformations. The chlorine substituent enhances its utility in cross-coupling reactions, such as Suzuki or Buchwald-Hartwig couplings. Its well-defined reactivity profile and stability under standard conditions make it a reliable building block for researchers in medicinal chemistry and materials science.

3-Chloroisoquinoline-6-carbaldehyde structure

1337880-76-8 structure

Product Name:3-Chloroisoquinoline-6-carbaldehyde

CAS No:1337880-76-8

MF:C₁₀H₆ClNO

MW:191.613741397858

CID:3161118

PubChem ID:75412034

Update Time:2025-06-07

3-Chloroisoquinoline-6-carbaldehyde Chemical and Physical Properties

Names and Identifiers

- 3-Chloroisoquinoline-6-carboxaldehyde
- 3-Chloro-6-formylisoquinoline, 3-Chloro-6-formyl-2-azanaphthalene
- 3-chloroisoquinoline-6-carbaldehyde
- 6-Isoquinolinecarboxaldehyde, 3-chloro-
- DTXSID201285180
- 3-Chloro-6-isoquinolinecarboxaldehyde
- SCHEMBL15447503
- MFCD22380179
- 1337880-76-8
- CS-0433885
- DB-424841
- 3-Chloroisoquinoline-6-carbaldehyde
- MDL： MFCD22380179
- Inchi： 1S/C10H6ClNO/c11-10-4-9-3-7(6-13)1-2-8(9)5-12-10/h1-6H
- InChI Key： IIDFWXAOLMWNOQ-UHFFFAOYSA-N
- SMILES： ClC1=CC2C=C(C=O)C=CC=2C=N1

Computed Properties

Exact Mass: 191.0137915g/mol
Monoisotopic Mass: 191.0137915g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 13
Rotatable Bond Count: 1
Complexity: 197
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.5
Topological Polar Surface Area: 30Å²

3-Chloroisoquinoline-6-carbaldehyde Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Alichem	A189009436-250mg	3-Chloroisoquinoline-6-carbaldehyde	1337880-76-8	95%	250mg	$590.72	2022-04-03
Alichem	A189009436-1g	3-Chloroisoquinoline-6-carbaldehyde	1337880-76-8	95%	1g	$1,419.00	2022-04-03
Alichem	A189009436-5g	3-Chloroisoquinoline-6-carbaldehyde	1337880-76-8	95%	5g	$4,213.44	2022-04-03
TRC	C384083-5mg	3-Chloroisoquinoline-6-carbaldehyde	1337880-76-8		5mg	$ 50.00	2022-06-06
TRC	C384083-10mg	3-Chloroisoquinoline-6-carbaldehyde	1337880-76-8		10mg	$ 70.00	2022-06-06
TRC	C384083-50mg	3-Chloroisoquinoline-6-carbaldehyde	1337880-76-8		50mg	$ 295.00	2022-06-06
Apollo Scientific	OR300076-500mg	3-Chloroisoquinoline-6-carboxaldehyde	1337880-76-8		500mg	£295.00	2025-02-19
Chemenu	CM111320-1g	3-chloroisoquinoline-6-carbaldehyde	1337880-76-8	95%	1g	$1934	2024-08-02
CHENG DOU FEI BO YI YAO Technology Co., Ltd.	FC12176-5g	3-chloroisoquinoline-6-carbaldehyde	1337880-76-8	95%	5g	$3270	2023-09-07
SHENG KE LU SI SHENG WU JI SHU	sc-506389-500 mg	3-Chloroisoquinoline-6-carboxaldehyde,	1337880-76-8		500MG	￥6,769.00	2023-07-11